Cas no 946210-75-9 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide
• CAS No: 946210-75-9
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5513447
• Update Time: 2025-10-28

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-benzoyl-1,2,3,4-tetrahydro-6-quinolinyl)-4-methyl-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C23H22N2O3S/c1-17-9-12-21(13-10-17)29(27,28)24-20-11-14-22-19(16-20)8-5-15-25(22)23(26)18-6-3-2-4-7-18/h2-4,6-7,9-14,16,24H,5,8,15H2,1H3
• InChI Key： ILAPIGABDZDQRD-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide (CAS No. 946210-75-9)

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide (CAS No. 946210-75-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both benzoyl and tetrahydroquinoline moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds, particularly in the context of targeted therapy and enzyme inhibition. Researchers are exploring the potential of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide as a modulator of specific biological pathways. Its molecular structure suggests possible interactions with proteins and receptors, making it a subject of ongoing studies in medicinal chemistry and pharmacology.

The compound's CAS No. 946210-75-9 serves as a unique identifier in chemical databases, facilitating its retrieval and analysis in academic and industrial research. Given the growing demand for novel therapeutic agents, this compound is often discussed in forums and publications focusing on drug design and small molecule optimization. Its synthetic accessibility and structural versatility further enhance its appeal to chemists and biologists alike.

One of the key areas of exploration for N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide is its potential role in inflammatory response modulation. With the rise of chronic inflammatory diseases, researchers are actively seeking compounds that can selectively target inflammatory mediators. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties, though further validation is required to confirm its efficacy and safety.

Another trending topic in the context of this compound is its possible application in neurodegenerative disease research. The tetrahydroquinoline scaffold is known to interact with central nervous system targets, prompting investigations into its effects on neuronal health and cognitive function. As the global burden of neurodegenerative conditions grows, compounds like N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide are becoming increasingly relevant in preclinical studies.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic transformations, including amide coupling and sulfonylation reactions. These processes are critical for achieving high purity and yield, which are essential for research and potential commercial applications. The compound's physicochemical properties, such as solubility and stability, are also key considerations for its formulation and delivery in biological systems.

In the era of personalized medicine and computational drug discovery, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide is frequently mentioned in discussions about structure-activity relationships (SAR). Advanced techniques like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with biological targets. These approaches align with the broader trend of leveraging artificial intelligence and machine learning in drug development.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the environmental impact of its production. This aligns with the global push toward eco-friendly chemical processes and green pharmaceuticals.

In summary, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-methylbenzene-1-sulfonamide (CAS No. 946210-75-9) represents a fascinating subject of study at the intersection of organic chemistry, pharmacology, and biomedical research. Its potential applications in therapeutic development and disease modulation make it a compound worth watching in the coming years. As research progresses, it may pave the way for new insights into molecular targeting and drug efficacy.